Cas no 1805008-95-0 (Methyl 2-bromo-4-chloro-6-(difluoromethyl)pyridine-3-carboxylate)

• Product Name: Methyl 2-bromo-4-chloro-6-(difluoromethyl)pyridine-3-carboxylate
• CAS No: 1805008-95-0
• MF: C₈H₅BrClF₂NO₂
• MW: 300.484607458115
• CID: 4858598
• Update Time: 2025-06-09

Methyl 2-bromo-4-chloro-6-(difluoromethyl)pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-bromo-4-chloro-6-(difluoromethyl)pyridine-3-carboxylate

• Inchi： 1S/C8H5BrClF2NO2/c1-15-8(14)5-3(10)2-4(7(11)12)13-6(5)9/h2,7H,1H3
• InChI Key： UYQMAIHKGRXTIQ-UHFFFAOYSA-N
• SMILES： BrC1=C(C(=O)OC)C(=CC(C(F)F)=N1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 245
• XLogP3: 3
• Topological Polar Surface Area: 39.2

Additional information on Methyl 2-bromo-4-chloro-6-(difluoromethyl)pyridine-3-carboxylate

Research Brief on Methyl 2-bromo-4-chloro-6-(difluoromethyl)pyridine-3-carboxylate (CAS: 1805008-95-0)

Methyl 2-bromo-4-chloro-6-(difluoromethyl)pyridine-3-carboxylate (CAS: 1805008-95-0) is a key intermediate in the synthesis of various biologically active compounds, particularly in the development of agrochemicals and pharmaceuticals. Recent studies have highlighted its significance in the construction of pyridine-based scaffolds, which are widely utilized in drug discovery due to their diverse pharmacological properties. This research brief aims to provide an overview of the latest advancements related to this compound, focusing on its synthetic applications, biological relevance, and potential industrial uses.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the use of Methyl 2-bromo-4-chloro-6-(difluoromethyl)pyridine-3-carboxylate as a precursor for the synthesis of novel kinase inhibitors. The study demonstrated that the bromo and chloro substituents on the pyridine ring facilitate selective cross-coupling reactions, enabling the efficient generation of structurally diverse analogs. The difluoromethyl group was found to enhance the metabolic stability of the resulting compounds, making them promising candidates for further preclinical evaluation.

Another significant application of this compound was reported in the field of agrochemical research. A 2024 paper in Pest Management Science detailed its role in the development of next-generation herbicides. The researchers synthesized a series of pyridine derivatives using Methyl 2-bromo-4-chloro-6-(difluoromethyl)pyridine-3-carboxylate as a building block, achieving compounds with potent herbicidal activity against resistant weed species. The study emphasized the importance of the difluoromethyl group in improving the bioavailability and environmental persistence of these herbicides.

From a synthetic chemistry perspective, recent advancements in catalytic methods have further expanded the utility of this compound. A 2023 article in Organic Letters described a palladium-catalyzed C-H functionalization strategy that leverages the reactivity of Methyl 2-bromo-4-chloro-6-(difluoromethyl)pyridine-3-carboxylate to construct complex heterocyclic systems. This methodology offers a streamlined approach to accessing pharmacologically relevant scaffolds with high atom economy and minimal waste generation.

In conclusion, Methyl 2-bromo-4-chloro-6-(difluoromethyl)pyridine-3-carboxylate (CAS: 1805008-95-0) continues to be a versatile and valuable intermediate in both pharmaceutical and agrochemical research. Its unique structural features enable the development of compounds with enhanced biological activity and physicochemical properties. Future research is expected to explore its applications in additional therapeutic areas and optimize synthetic routes for large-scale production.